Cas no 88513-35-3 (5,6-dihydrofuro2,3-dpyrimidin-2-amine)

• Product Name: 5,6-dihydrofuro2,3-dpyrimidin-2-amine
• CAS No: 88513-35-3
• MF: C₆H₇N₃O
• MW: 137.139280557632
• MDL: MFCD12197763
• CID: 709640
• PubChem ID: 329775466
• Update Time: 2025-10-21

5,6-dihydrofuro2,3-dpyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

• 5,6-Dihydrofuro[2,3-d]pyrimidin-2-amine
• Furo[2,3-d]pyrimidin-2-amine,5,6-dihydro-
• 2-Amino-5,6-dihydro-furo<2,3-d>pyrimidin
• 5,6-dihydrofuro[2,3-d]pyrimidin-2-amine(SALTDATA: FREE)
• 5,6-Dihydrofuro[2,3-d]pyrimidin-2-amine (ACI)
• Furo[2,3-d]pyrimidine, 2-amino-5,6-dihydro- (7CI)
• DA-18477
• DTXSID80599225
• LS-03684
• AKOS005172573
• STL432346
• 5,6-Dihydrofuro[2,3-d]pyrimidin-2-amine, AldrichCPR
• GKTQSMMWWKODFZ-UHFFFAOYSA-N
• SCHEMBL9050761
• MFCD12197763
• 88513-35-3
• furo[2,3-d]pyrimidin-2-amine, 5,6-dihydro-
• 5H,6H-furo[2,3-d]pyrimidin-2-amine
• ALBB-010779
• 5,6-dihydrofuro2,3-dpyrimidin-2-amine

• MDL： MFCD12197763
• Inchi： 1S/C6H7N3O/c7-6-8-3-4-1-2-10-5(4)9-6/h3H,1-2H2,(H2,7,8,9)
• InChI Key： GKTQSMMWWKODFZ-UHFFFAOYSA-N
• SMILES： N1C(N)=NC2OCCC=2C=1

Computed Properties

• Exact Mass: 137.05900
• Monoisotopic Mass: 137.058911855g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 61Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 375.9±45.0 °C at 760 mmHg
• Flash Point: 181.1±28.7 °C
• PSA: 61.03000
• LogP: 0.57490
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

5,6-dihydrofuro2,3-dpyrimidin-2-amine Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Category Code： 22
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Aminopyrimidines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Aminopyrimidines and derivatives

Additional information on 5,6-dihydrofuro2,3-dpyrimidin-2-amine

5,6-Dihydrofuro[2,3-d]pyrimidin-2-Amine: A Comprehensive Overview

5,6-Dihydrofuro[2,3-d]pyrimidin-2-Amine, also known by its CAS Registry Number CAS No. 88513-35-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrimidine derivatives, which are widely studied due to their diverse biological activities and potential applications in drug development.

The structure of 5,6-Dihydrofuro[2,3-d]pyrimidin-2-Amine consists of a pyrimidine ring fused with a dihydrofuran moiety. The presence of the amine group at position 2 adds to its functional diversity. This unique structure allows for various chemical modifications and functionalizations, making it a versatile scaffold for further research and development.

Recent studies have highlighted the potential of 5,6-Dihydrofuro[2,3-d]pyrimidin-2-Amine in the field of medicinal chemistry. Researchers have explored its role as a precursor for synthesizing bioactive compounds with anti-inflammatory, antitumor, and antimicrobial properties. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory effects against certain kinases involved in cancer progression.

In terms of synthesis, several methods have been reported for the preparation of 5,6-Dihydrofuro[2,3-d]pyrimidin-2-Amine. One common approach involves the cyclization of appropriately substituted amines with carbonyl compounds under specific reaction conditions. This method not only ensures high yields but also provides a pathway for introducing substituents at various positions on the ring system.

The pharmacokinetic properties of CAS No. 88513-35-3 have been investigated in preclinical models. Studies indicate that this compound has moderate solubility in aqueous solutions and exhibits favorable absorption profiles in vitro. These characteristics make it a promising candidate for further exploration in drug delivery systems.

In addition to its pharmacological applications, 5,6-Dihydrofuro[2,3-d]pyrimidin-2-Amine has shown potential in materials science. Researchers have examined its use as a building block for constructing supramolecular assemblies and functional materials. Its ability to form hydrogen bonds and π–π interactions makes it suitable for applications in nanotechnology and advanced materials.

The latest advancements in computational chemistry have also contributed to our understanding of this compound's properties. Molecular docking studies have revealed that CAS No. 88513-35-3 can interact with key biological targets such as G-protein coupled receptors (GPCRs) and nuclear receptors. These findings open new avenues for exploring its therapeutic potential in treating conditions like inflammation and neurodegenerative diseases.

In conclusion, 5,6-Dihydrofuro[2,3-d]pyrimidin-2-Amine, or CAS No. 88513-35-3, represents a valuable compound with multifaceted applications across various scientific domains. Its unique structure and promising biological activities make it an attractive target for further research and development.